[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 3-(trifluoromethyl)benzoate

• IUPAC Name: [(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 3-(trifluoromethyl)benzoate
• InChI: InChI=1S/C15H10F3NO4S2/c16-15(17,18)10-3-1-2-9(8-10)13(20)23-19-12-5-7-25(21,22)14-11(12)4-6-24-14/h1-4,6,8H,5,7H2/b19-12+
• InChI Key: SXANBNCJUSEQMH-XDHOZWIPSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=C(C1=NOC(=O)C3=CC(=CC=C3)C(F)(F)F)C=CS2
• Isomeric SMILES: C\1CS(=O)(=O)C2=C(/C1=N/OC(=O)C3=CC(=CC=C3)C(F)(F)F)C=CS2
• Molecular Formula: C15H10F3NO4S2
• Molecular Weight: 389.4 g/mol

Description

[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 3-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C15H10F3NO4S2 and its molecular weight is 389.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation of Benzofused Thiazole Derivatives Research aimed at developing alternative antioxidant and anti-inflammatory agents highlights the synthesis and pharmacological evaluation of benzofused thiazole derivatives, including compounds structurally related to the one . These derivatives showcase notable potential as antioxidants and anti-inflammatory agents, emphasizing the importance of this class of compounds in the development of therapeutic agents (Raut et al., 2020).

Reactivity of 1,2,4-Triazole-3-Thione Derivatives A study focusing on compounds with an open thiogroup, including 1,2,4-triazoles-3-thiones structurally related to the compound , revealed significant antioxidant and antiradical activities. These compounds are compared to biogenic amino acids like cysteine, showcasing their potential in enhancing overall condition and biochemical processes, especially in patients exposed to high radiation doses (Kaplaushenko, 2019).

Synthesis and Applications of Methyl-2-Formyl Benzoate Research on methyl-2-formyl benzoate, a compound with a structure related to the compound , highlights its role as a bioactive precursor in organic synthesis due to its array of pharmacological activities. This review discusses the synthetic routes for the preparation of methyl-2-formyl benzoate and its significance as a precursor for pharmaceutical applications (Farooq & Ngaini, 2019).

Recent Progress in Biological Activities of Synthesized Phenothiazines Phenothiazines and their derivatives, including compounds structurally similar to the compound , exhibit a broad range of promising biological activities, such as antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, and antimalarial properties. The review discusses recent investigations into phenothiazines, providing insights into their interactions with biological systems and potential as rich sources of new compounds with desirable biological activities (Pluta et al., 2011).